Cas no 1276197-17-1 (Ractopamine-d6 Hydrochloride)

• Product Name: Ractopamine-d6 Hydrochloride
• CAS No: 1276197-17-1
• MF: C₁₈H₂₄ClNO₃
• MW: 343.878034591675
• CID: 1066210
• PubChem ID: 71751913
• Update Time: 2025-05-21

Ractopamine-d6 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ractopamine-d6 Hydrochloride
• (±)-Ractopamine-d6 HCl (1-methyl-d3
• 4-[2,2,3,4,4,4-hexadeuterio-3-[[2-hydroxy-2-(4-hydroxyphenyl)ethyl]amino]butyl]phenol;hydrochloride
• F91291
• Ractopamine-d6 HCl (1-methyl-d3-propyl-1,2,2-d3) (mixture of diastereomers)
• Ractopamine D6 Hydrochloride; 4-[2-[[1,1,1,2,3,3-Hexadeuterio-4-(4-hydroxyphenyl)butan-2-yl]amino]-1-hydroxyethyl]phenol hydrochloride
• Ractopamine D6 hydrochloride 100 microg/mL in Acetonitrile
• 4-Hydroxy-alpha-[[[3-(4-hydroxyphenyl)-1-methylpropyl]amino]methyl]benzene-methanol-d6 Hydrochloride
• 1276197-17-1
• J-003819
• 1ST1360
• Ractopamine D6 Hydrochloride

• Inchi： 1S/C18H23NO3.ClH/c1-13(2-3-14-4-8-16(20)9-5-14)19-12-18(22)15-6-10-17(21)11-7-15;/h4-11,13,18-22H,2-3,12H2,1H3;1H/i1D3,2D2,13D;
• InChI Key： JHGSLSLUFMZUMK-RUUVDYPYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)O)CNC([2H])(C([2H])([2H])[2H])C([2H])([2H])CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 343.1821318g/mol
• Monoisotopic Mass: 343.1821318g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Ractopamine-d6 Hydrochloride

Ractopamine-d6 Hydrochloride: A Comprehensive Overview

Ractopamine-d6 Hydrochloride, with the CAS number 1276197-17-1, is a highly specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a deuterated derivative of ractopamine hydrochloride, which is widely recognized for its role as a β-adrenergic agonist. The deuterium labeling in Ractopamine-d6 Hydrochloride makes it an invaluable tool in isotopic studies, particularly in metabolomics and pharmacokinetic research.

The chemical structure of Ractopamine-d6 Hydrochloride consists of a substituted phenethylamine framework with a hydroxyl group and a chlorine atom as part of its hydrochloride salt. The deuterium atoms are strategically incorporated into the molecule, enhancing its stability and making it suitable for use in sensitive analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in MS technology have further highlighted the utility of Ractopamine-d6 Hydrochloride in quantifying trace amounts of ractopamine in biological samples, ensuring precise and reliable results.

One of the most notable applications of Ractopamine-d6 Hydrochloride is in the field of metabolomics, where it serves as an internal standard. Its ability to mimic the pharmacokinetic profile of ractopamine allows researchers to accurately track the metabolism and elimination pathways of this compound in various biological systems. This has been particularly useful in understanding the bioavailability and tissue distribution of ractopamine, which is critical for optimizing therapeutic dosing regimens.

In recent studies, researchers have employed Ractopamine-d6 Hydrochloride to investigate the effects of ractopamine on energy expenditure and lipid metabolism. These studies have demonstrated that ractopamine can significantly increase thermogenesis and fat oxidation, making it a potential candidate for treating obesity-related conditions. The use of Ractopamine-d6 Hydrochloride in these experiments has provided unprecedented insights into the molecular mechanisms underlying these effects, paving the way for future therapeutic developments.

Beyond its role in research, Ractopamine-d6 Hydrochloride has also found applications in forensic toxicology. Its high sensitivity and specificity make it an ideal compound for detecting ractopamine residues in food products, ensuring compliance with regulatory standards and safeguarding public health. Recent innovations in sample preparation techniques have further enhanced the efficiency of using Ractopamine-d6 Hydrochloride in these analyses, reducing detection limits and improving overall accuracy.

The synthesis of Ractopamine-d6 Hydrochloride involves a multi-step process that incorporates deuterium atoms at specific positions within the molecule. This process requires meticulous control over reaction conditions to ensure high purity and isotopic enrichment. Recent advancements in catalytic hydrogenation techniques have streamlined the synthesis process, making large-scale production more feasible while maintaining product quality.

In conclusion, Ractopamine-d6 Hydrochloride, with its unique properties and versatile applications, continues to play a pivotal role in advancing scientific research across multiple disciplines. Its contribution to understanding drug metabolism, optimizing therapeutic strategies, and ensuring food safety underscores its importance as a valuable tool in modern science.